Cas no 251-37-6 (3,4-Methylenedioxythiophene)

• Product Name: 3,4-Methylenedioxythiophene
• CAS No: 251-37-6
• MF: C₅H₄O₂S
• MW: 128.149060249329
• CID: 2837744
• PubChem ID: 21917674
• Update Time: 2025-04-21

3,4-Methylenedioxythiophene Chemical and Physical Properties

Names and Identifiers

• DTXSID20620062
• 251-37-6
• 3,4-methylenedioxythiophene
• 2H-Thieno[3,4-d][1,3]dioxole
• SCHEMBL474616
• 3,4-Methylenedioxythiophene

• Inchi： 1S/C5H4O2S/c1-4-5(2-8-1)7-3-6-4/h1-2H,3H2
• InChI Key： AVBCFBRGFCGJKX-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 127.99320054g/mol
• Monoisotopic Mass: 127.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds